2-Cyano-6-hydroxy-N-methylbenzamide

• Molecular Formula: C9H8N2O2
• Molecular Weight: 176.17 g/mol
• IUPAC Name: 2-cyano-6-hydroxy-N-methylbenzamide
• InChI: InChI=1S/C9H8N2O2/c1-11-9(13)8-6(5-10)3-2-4-7(8)12/h2-4,12H,1H3,(H,11,13)
• InChI Key: LWWMCIUXSGEQGI-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C=CC=C1O)C#N

Description

2-Cyano-6-hydroxy-N-methylbenzamide is a benzamide derivative featuring a cyano group (–C≡N) at the 2-position, a hydroxyl (–OH) group at the 6-position, and an N-methyl substituent on the amide nitrogen. This compound’s structure combines electron-withdrawing (cyano) and hydrogen-bonding (hydroxyl) groups, which influence its physicochemical properties and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyano-6-hydroxy-N-methylbenzamide can be achieved through several methods. One common approach involves the cyanoacetylation of amines. This method typically involves the reaction of substituted aryl or heteryl amines with alkyl cyanoacetates under different reaction conditions . For instance, the direct treatment of amines with methyl cyanoacetate without solvent at room temperature can yield the desired cyanoacetamide derivatives . Another method involves stirring the reactants without solvent at elevated temperatures, such as 70°C, followed by overnight stirring at room temperature .

Industrial Production Methods

Industrial production of 2-Cyano-6-hydroxy-N-methylbenzamide may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Cyano-6-hydroxy-N-methylbenzamide can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The cyano group can be reduced to form primary amines.

Substitution: The benzamide core can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4) for oxidation, reducing agents like lithium aluminum hydride (LiAlH4) for reduction, and various electrophiles or nucleophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation of the hydroxy group can yield benzaldehyde derivatives, while reduction of the cyano group can produce primary amines.

Scientific Research Applications

2-Cyano-6-hydroxy-N-methylbenzamide has several scientific research applications:

Chemistry: It serves as a precursor for the synthesis of various heterocyclic compounds, which are important in the development of pharmaceuticals and agrochemicals.

Biology: The compound’s derivatives have shown potential biological activities, making them candidates for drug discovery and development.

Medicine: Research has indicated that derivatives of this compound may have therapeutic properties, including anticancer and antimicrobial activities.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Cyano-6-hydroxy-N-methylbenzamide involves its interaction with specific molecular targets and pathways. The cyano and hydroxy groups play crucial roles in its reactivity and binding affinity. For instance, the compound can form hydrogen bonds and electrostatic interactions with target proteins, influencing their activity and function .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 2-Cyano-6-hydroxy-N-methylbenzamide with structurally related benzamide derivatives:

Compound Name	Substituents (Position)	Key Functional Groups	Applications/Reactivity	References
2-Cyano-6-hydroxy-N-methylbenzamide	–CN (2), –OH (6), –N–CH₃	Cyano, hydroxyl, N-methylamide	Potential catalytic directing group
2-Amino-6-chloro-N-methylbenzamide	–NH₂ (2), –Cl (6), –N–CH₃	Amino, chloro, N-methylamide	Pharmaceutical intermediates
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	–CH₃ (3), –O–CH(CH₃)₂	Hydroxyl, branched alkyl, benzamide	Metal-catalyzed C–H functionalization
6-Chloro-7-cyano-3-[2-hydroxybenzylidene]-...	–Cl (6), –CN (7), –OH (benzylidene)	Cyano, chloro, hydroxyl, hydrazine	Anticancer/antimicrobial agents

Key Observations :

• Hydrogen Bonding : The 6-hydroxyl group enables hydrogen bonding, similar to the hydroxyl in N-(2-hydroxy-1,1-dimethylethyl)-3-methylbenzamide, which stabilizes coordination with metal catalysts .

Physicochemical Properties

Property	2-Cyano-6-hydroxy-N-methylbenzamide	2-Amino-6-chloro-N-methylbenzamide	N-(2-Hydroxy-...)	6-Chloro-7-cyano-...
Melting Point (°C)	Not reported	180–182 (decomp.)	Not reported	314–315 (decomp.)
Solubility	Low (polar aprotic solvents)	Moderate in DMSO	High in alcohols	Insoluble in water
IR Peaks (cm⁻¹)	~2235 (C≡N), ~3200–3600 (O–H)	3300 (N–H), 1650 (C=O)	1605 (C=O)	2235 (C≡N), 1605 (C=N)

Notes:

• The cyano group’s strong electron-withdrawing nature reduces solubility in polar solvents compared to amino-substituted analogs .
• High melting points in hydroxyl/cyano derivatives (e.g., 314°C in ) suggest strong intermolecular hydrogen bonding .

Spectroscopic Characterization

• 1H NMR : The N–CH₃ group in benzamides typically resonates as a singlet near δ 3.3 ppm. Hydroxyl protons appear as broad signals (~δ 5–6 ppm) in DMSO-d₆ .
• 13C NMR: The cyano carbon is observed at ~115–120 ppm, while the amide carbonyl appears at ~165–170 ppm .